molecular formula C22H24N2O8 B2639336 (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide CAS No. 60080-38-8

(4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide

Cat. No. B2639336
CAS RN: 60080-38-8
M. Wt: 444.44
InChI Key: JBIWCJUYHHGXTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide” has a molecular formula of C22H24N2O8. It has an average mass of 444.435 Da and a monoisotopic mass of 444.153259 Da .


Molecular Structure Analysis

The compound has a complex structure with multiple chiral centers . It contains several functional groups, including carboxamide, hydroxyl, and dimethylamino groups .

Scientific Research Applications

Antibacterial and Antimicrobial Studies

A significant application of this compound is in the realm of antibacterial and antimicrobial research. For instance, a study on Mannich bases derived from this compound showed promising antibacterial activity against various gram-negative bacteria, indicating its potential in developing new antibacterial agents (Joshi, Manikpuri, & Tiwari, 2007). Similarly, another research explored its application in inhibiting Pseudomonas aeruginosa lipase, further highlighting its potential in antimicrobial therapy (Ikpeazu, Otuokere, & Igwe, 2017).

Structural Analysis and Molecular Design

The compound has been utilized in structural chemistry for understanding molecular structures, such as in a study that determined the structure of a related compound using X-ray analysis, which is crucial for the design of new drugs and understanding of drug interactions (Carrondo, Matias, Heggie, & Page, 1994). Additionally, it has been involved in molecular docking studies to identify potential structural scaffolds against targets like the SARS-CoV-2 Mpro, a critical step in drug discovery (Onah et al., 2021).

Drug Analysis and Pharmaceutical Studies

This compound has been a subject in pharmaceutical sciences, particularly in studies related to drug activity and effects in pharmacokinetics. For example, a study on conductometric measurements of this compound provided insights into its absorption, transmission, and excretion, which are essential for understanding its behavior in the human body (Meshrama et al., 2014).

Applications in Disease Treatment and Prevention

The compound's derivatives have been investigated for their potential in treating various diseases. A study on copper(ii) mixed-ligand polypyridyl complexes with this compound demonstrated its potential in cancer treatment and malaria prevention, showcasing its versatility in medicinal applications (Abosede et al., 2016).

properties

IUPAC Name

4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H24N2O8/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29/h4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SGKRLCUYIXIAHR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H24N2O8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

444.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.